Cas no 845790-82-1 ((3-bromophenyl)[bis(3-fluorophenyl)]methanol)
845790-82-1 structure
Product Name:(3-bromophenyl)[bis(3-fluorophenyl)]methanol
CAS No:845790-82-1
MF:C19H13BrF2O
MW:375.206731557846
CID:1826043
PubChem ID:2756924
Update Time:2025-04-21
(3-bromophenyl)[bis(3-fluorophenyl)]methanol Chemical and Physical Properties
Names and Identifiers
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- (3-Bromophenyl)[bis(3-fluorophenyl)]methanol
- 3-BROMO-3',3''-DIFLUOROTRITYL ALCOHOL
- DTXSID401249889
- (3-bromophenyl)bis(3-fluorophenyl)methanol
- (3-bromophenyl)-bis(3-fluorophenyl)methanol
- 3-Bromo-I+/-,I+/--bis(3-fluorophenyl)benzenemethanol
- 845790-82-1
- (3-bromophenyl)[bis(3-fluorophenyl)]methanol
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- Inchi: 1S/C19H13BrF2O/c20-16-7-1-4-13(10-16)19(23,14-5-2-8-17(21)11-14)15-6-3-9-18(22)12-15/h1-12,23H
- InChI Key: PPJCHNKDYCPXPL-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C(C1C=CC=C(C=1)F)(C1C=CC=C(C=1)F)O
Computed Properties
- Exact Mass: 374.01178g/mol
- Monoisotopic Mass: 374.01178g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 20.2Ų
(3-bromophenyl)[bis(3-fluorophenyl)]methanol Security Information
- Hazard Statement: Irritant
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36/37/39
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Hazardous Material Identification:
(3-bromophenyl)[bis(3-fluorophenyl)]methanol Related Literature
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Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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